Cas no 245110-68-3 (Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-)
245110-68-3 structure
Product Name:Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-
CAS No:245110-68-3
MF:C11H24N2
MW:184.321662902832
CID:245933
PubChem ID:45099898
Update Time:2025-04-19
Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- Chemical and Physical Properties
Names and Identifiers
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- Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)-
- (2S,5S)-2-(1-METHYLETHYL)-5-(2-METHYLPROPYL)PIPERAZINE
- (2S,5S)-2-Isobutyl-5-isopropylpiperazine
- Piperazine, 2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- (9CI)
- 245110-68-3
- Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-,(2S,5S)-(9ci)
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- Inchi: 1S/C11H24N2/c1-8(2)5-10-6-13-11(7-12-10)9(3)4/h8-13H,5-7H2,1-4H3/t10-,11+/m0/s1
- InChI Key: ATKITPGKWBGUQL-WDEREUQCSA-N
- SMILES: N1C[C@H](C(C)C)NC[C@@H]1CC(C)C
Computed Properties
- Exact Mass: 184.193948774g/mol
- Monoisotopic Mass: 184.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 24.1Ų
Piperazine,2-(1-methylethyl)-5-(2-methylpropyl)-, (2S,5S)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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